4-(1-Octynyl)benzyl alcohol

• CAS RN: 99209-58-2
• Molecular Formula: C15H20O
• Molecular Weight: 216.32 g/mol
• IUPAC Name: (4-oct-1-ynylphenyl)methanol
• InChI: InChI=1S/C15H20O/c1-2-3-4-5-6-7-8-14-9-11-15(13-16)12-10-14/h9-12,16H,2-6,13H2,1H3
• InChI Key: IHBMTVYQQSKGRQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC#CC1=CC=C(C=C1)CO

Description

4-(1-Octynyl)benzyl alcohol is a useful research compound. Its molecular formula is C15H20O and its molecular weight is 216.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(1-octynyl)benzaldehyde (15 g, 0.07 mole from example 4) in ethanol (200 ml) was added sodium borohydride (1.32 g, 0.035 mole) in ethanol and the mixture was stirred for 5 minutes until no further aldehyde remained. The solution was concentrated, ether was added and the solution was washed with water and dried (MgSO4). Evaporation gave an oil which was chromatographed on silica eluting with dichloromethane to give 12.5 g (82%) of the alcohol as an oil, νmax (film) 815, 840, 1020, 1040, 1510, 2220, 3300 cm-1 ; δ(CDCl3) 0.88 (3H, distorted t, terminal CH3), 1.1-1.8 (8H, m, alkylene chain), 2.2 (1H exchangeable, OH), 2.36 (2H, t, J 7 Hz, CH2 --C≡C), 4.56 (2H, s, CH2O), 7.3 (4H, ABq, aromatics). M+ 216.1524 (C15H20O requires, 216.1514).